6-Cyclopropylmethoxy-5-trifluoromethyl-pyridine-2-carboxylic acid

• Molecular Formula: C11H10F3NO3
• Molecular Weight: 261.20 g/mol
• IUPAC Name: 6-(cyclopropylmethoxy)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H10F3NO3/c12-11(13,14)7-3-4-8(10(16)17)15-9(7)18-5-6-1-2-6/h3-4,6H,1-2,5H2,(H,16,17)
• InChI Key: QTCDADRQDAKJDU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=CC(=N2)C(=O)O)C(F)(F)F

Description

6-Cyclopropylmethoxy-5-trifluoromethyl-pyridine-2-carboxylic acid is a useful research compound. Its molecular formula is C11H10F3NO3 and its molecular weight is 261.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (1.1 g, 31.4 mmol) was added in portions to cyclopropylmethanol (20 mL) and the mixture was stirred at room temperature for 0.5 hours. 6-Chloro-5-(trifluoromethyl)-pyridine-2-carboxylic acid methyl ester (1.5 g, 6.3 mmol) was added and the resulting solution was stirred at 80° C. for 1 h. Water (20 mL) was added; the solution was acidified with 6 N hydrochloric acid and then concentrated to give a residue which was partitioned between water (30 mL) and ethyl acetate (20 mL). The aqueous solution was extracted with ethyl acetate (2×20 mL) and the combined organic phase was washed with brine (20 mL), dried over anhydrous sodium sulfate, filtered and concentrated to give the crude target compound. The crude target compound was purified by column chromatography (silica gel, 10 g, 15% ethyl acetate in petroleum ether) to give the title compound (1.4 g, 85%) as white solid; MS (EI): m/e=262.0 [M+H]+.